4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-fluoro-5-hydroxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8FNO3/c13-8-3-7(4-9(15)5-8)10-1-2-14-6-11(10)12(16)17/h1-6,15H,(H,16,17)
• InChI Key: NAXVVNCMUKCKAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C2=CC(=CC(=C2)F)O)C(=O)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID00692489
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261900-48-4

Description

4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid (4-FHPNA) is a novel small molecule that has been gaining interest in the scientific community due to its unique properties and potential applications. 4-FHPNA is a synthetic compound that has been used in research in a variety of areas, including drug delivery, gene therapy, and drug design.

Scientific Research Applications

4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including drug delivery, gene therapy, and drug design. In drug delivery, 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been used as a carrier for small molecules, such as peptides and proteins, to target specific cells or tissues. In gene therapy, 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been used to deliver genetic material to target cells, allowing for the expression of therapeutic genes. In drug design, 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been used to modify the properties of existing drugs, such as increasing solubility or improving stability.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% is not fully understood, however, it is believed to be related to its ability to bind to proteins and other molecules. 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been shown to bind to proteins, such as albumin, and form complexes with them. This binding allows 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% to be taken up by cells and target specific tissues or organs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% are not fully understood, however, it has been shown to have some effects on the body. In animal studies, 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% has been shown to have anti-inflammatory, anti-oxidant, and anti-tumor effects. It has also been shown to have some effects on the immune system, as well as some effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% is its high purity, which makes it suitable for use in laboratory experiments. It is also relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% is its high cost, which may limit its use in some experiments.

Future Directions

The potential future directions for 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% are numerous. One potential direction is to further explore its potential applications in drug delivery, gene therapy, and drug design. Another potential direction is to investigate its effects on the immune system and cardiovascular system. Additionally, further research into its biochemical and physiological effects could lead to new therapeutic applications. Finally, further research into its synthesis and purification could lead to improvements in its purity and cost.

Synthesis Methods

The synthesis of 4-(3-Fluoro-5-hydroxyphenyl)nicotinic acid, 95% is relatively straightforward and involves the reaction of 3-fluoro-5-hydroxybenzoic acid and nicotinic acid. The reaction is carried out in a basic solution of sodium hydroxide at a temperature of 80°C. The reaction yields a white solid that is then purified by recrystallization from methanol. The final product is a white crystalline solid with a purity of 95%.